Cas no 1362622-69-2 (rac-(1s,3s)-1-(4-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: rac-(1s,3s)-1-(4-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 1362622-69-2
• MF: C₁₁H₁₁FO₃
• MW: 210.201647043228
• CID: 5614214
• PubChem ID: 65988039
• Update Time: 2025-07-23

rac-(1s,3s)-1-(4-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL15209465
• Cyclobutanecarboxylic acid, 1-(4-fluorophenyl)-3-hydroxy-
• DTXSID101198607
• 1353636-73-3
• 1-(4-fluorophenyl)-3-hydroxycyclobutane-1-carboxylicacid
• EN300-718078
• 1-(4-Fluorophenyl)-3-hydroxycyclobutanecarboxylic acid, AldrichCPR
• 1362622-69-2
• 1-(4-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid
• AKOS015330108
• (1S,3s)-1-(4-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid
• SCHEMBL15209466
• EN300-330732
• Cyclobutanecarboxylic acid, 1-(4-fluorophenyl)-3-hydroxy-, cis-
• cis-1-(4-Fluorophenyl)-3-hydroxycyclobutanecarboxylic acid
• rac-(1s,3s)-1-(4-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid

• Inchi： 1S/C11H11FO3/c12-8-3-1-7(2-4-8)11(10(14)15)5-9(13)6-11/h1-4,9,13H,5-6H2,(H,14,15)
• InChI Key： GLMOPVQMTLKNAR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(C(=O)O)CC(C1)O

Computed Properties

• Exact Mass: 210.06922237g/mol
• Monoisotopic Mass: 210.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.429±0.06 g/cm3(Predicted)
• Boiling Point: 379.7±42.0 °C(Predicted)
• pka: 4.10±0.40(Predicted)

Additional information on rac-(1s,3s)-1-(4-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid

Professional Introduction to Rac-(1S,3S)-1-(4-Fluorophenyl)-3-Hydroxycyclobutane-1-Carboxylic Acid (CAS No. 1362622-69-2)

Rac-(1S,3S-1-(4-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid) is a meticulously synthesized compound with significant implications in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1362622-69-2, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a cyclobutane ring fused with a hydroxyl and a fluorophenyl group makes it a structurally intriguing molecule, offering diverse possibilities for further chemical modifications and biological evaluations.

The stereochemistry of rac-(1S,3S-1-(4-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid) is particularly noteworthy, as the specific arrangement of the substituents on the cyclobutane ring can influence its interactions with biological targets. The 1S,3S configuration suggests a chiral center at both the 1-position (carboxylic acid group) and the 3-position (hydroxyl group), which can lead to selective binding affinities and improved pharmacological profiles. This stereochemical complexity is often exploited in medicinal chemistry to enhance drug efficacy and reduce side effects.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The incorporation of a 4-fluorophenyl group in rac-(1S,3S-1-(4-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid) aligns with this trend, making it a valuable scaffold for designing novel therapeutic agents. Fluoro-substituted compounds are known to exhibit favorable pharmacokinetic properties, which can be attributed to the electron-withdrawing nature of the fluorine atom. This property can modulate the electronic distribution of the molecule, thereby influencing its reactivity and binding interactions.

The hydroxyl group at the 3-position of rac-(1S,3S-1-(4-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid) provides an additional site for chemical modification, enabling the synthesis of derivatives with tailored biological activities. Hydroxyl groups are frequently involved in hydrogen bonding interactions, which can be crucial for the binding affinity of drug candidates. By leveraging this functional group, researchers can fine-tune the molecular properties of the compound to optimize its interaction with biological targets.

The cyclobutane ring itself is a versatile structural motif that can contribute to the rigidity and lipophilicity of the molecule. This structural feature can enhance the compound's ability to penetrate biological membranes, which is often essential for achieving therapeutic efficacy. Additionally, the cyclobutane ring can introduce conformational constraints that may improve binding specificity and reduce off-target effects.

In the context of current pharmaceutical research, rac-(1S,3S-1-(4-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid) has been explored as a potential intermediate in the synthesis of novel bioactive molecules. Recent studies have demonstrated its utility in developing compounds with anti-inflammatory, analgesic, and anticancer properties. The combination of stereochemical complexity, fluorinated aromaticity, and hydroxyl functionality makes this compound a promising candidate for further investigation.

The synthesis of rac-(1S,3S-1-(4-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid) involves multi-step organic transformations that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric catalysis and chiral auxiliary-assisted strategies, have been employed to achieve high enantiomeric purity. These synthetic approaches are critical for ensuring that the final product exhibits the desired biological activity without unwanted side effects.

The pharmacological evaluation of rac-(1S,3S-1-(4-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid) has revealed intriguing interactions with various biological targets. For instance, studies have shown that derivatives of this compound can modulate enzyme activity and receptor binding affinity. These findings suggest that rac-(1S,3S-1-(4-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid) could serve as a lead compound for developing new therapeutic agents targeting neurological disorders, metabolic diseases, and other conditions.

The structural features of rac-(1S,3S-1-() also make it an attractive candidate for computational studies aimed at understanding molecular interactions at a quantum mechanical level. Molecular modeling techniques have been used to predict binding affinities and identify potential pharmacophores within the compound. These computational approaches complement experimental studies by providing insights into the structural basis of drug-receptor interactions.

In conclusion, rac-((CAS No. 1362622-69-2)) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of stereochemical features、fluoro-substituted aromaticity、and hydroxyl functionality makes it a valuable scaffold for developing novel therapeutic agents. Further research is warranted to fully explore its pharmacological properties and applications in drug development.